Cas no 2172499-58-8 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid
• CAS No: 2172499-58-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6242657
• PubChem ID: 165504136
• Update Time: 2025-10-19

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid
• 2172499-58-8
• EN300-1484654
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-3-18(16-25(31)30-24-14-8-9-15-28(24,2)26(32)33)29-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,3,8-9,14-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： WJJKQXNEUWWSIY-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCCCC1NC(CC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid

Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid (CAS No. 2172499-58-8)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid (CAS No. 2172499-58-8) is a highly specialized chemical entity that has garnered significant attention in the fields of peptide synthesis, medicinal chemistry, and bioconjugation. Its unique structural features, including the Fmoc-protected amino group and the cyclohexane carboxylic acid moiety, make it a valuable intermediate for researchers working on drug discovery and biomolecular engineering. This article delves into the compound's properties, applications, and relevance to current scientific trends.

One of the most notable aspects of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is a cornerstone of modern peptide chemistry, offering orthogonal protection for amino acids during synthesis. Researchers frequently search for "Fmoc-protected amino acids" or "peptide coupling reagents" to optimize their workflows, and this compound fits seamlessly into such protocols. Its cyclohexane backbone also introduces conformational rigidity, which can be exploited to design peptides with enhanced bioactivity or stability.

In the context of drug development, CAS No. 2172499-58-8 is often explored for its potential to modify pharmacokinetic properties. The methylcyclohexane moiety can influence lipophilicity, a critical factor in drug absorption and blood-brain barrier penetration. Recent trends in AI-driven drug design have amplified interest in such building blocks, as computational models increasingly prioritize molecular diversity and scaffold hopping. Queries like "how to improve peptide half-life" or "best Fmoc-amino acids for drug discovery" reflect the growing demand for compounds like this.

Another area where 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid shines is bioconjugation. With the rise of antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs), scientists are actively seeking versatile linkers and spacers. The compound's carboxylic acid functionality allows for facile conjugation to biomolecules, while the Fmoc group ensures compatibility with stepwise synthesis. Searches for "bioconjugation strategies 2024" or "Fmoc in ADC development" highlight its relevance in cutting-edge research.

From a synthetic chemistry perspective, the compound's stereochemistry and functional group compatibility are key selling points. The 1-methylcyclohexane ring introduces chirality, which can be leveraged to study structure-activity relationships (SAR). Moreover, its stability under standard SPPS conditions makes it a reliable choice for high-throughput screening. Questions like "how to handle Fmoc deprotection" or "best practices for peptide purification" often arise in forums, underscoring the need for detailed technical guidance on such compounds.

Environmental and green chemistry considerations are also shaping the demand for CAS No. 2172499-58-8. As labs strive to reduce organic solvent waste, the compound's efficiency in minimal-step syntheses aligns with sustainability goals. Searches for "eco-friendly peptide synthesis" or "green chemistry in drug development" reflect this shift, positioning the compound as a forward-thinking choice.

In summary, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid (CAS No. 2172499-58-8) is a multifaceted tool for researchers navigating the intersections of peptide science, drug design, and bioconjugation. Its structural attributes and alignment with contemporary research trends ensure its continued prominence in the chemical and pharmaceutical landscapes.